BENGHE Foundational & Exploratory

Check Availability & Pricing

Plantanone B molecular formula C33H40020

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Plantanone B

Cat. No.: B15607799

An In-depth Technical Guide on Plantanone B (C33H40020)
Introduction

Plantanone B is a natural product with the molecular formula C33H40020. This guide provides
a comprehensive overview of its biological activities, mechanisms of action, and experimental
data, intended for researchers, scientists, and drug development professionals.

Biological Activity and Signaling Pathways

Research indicates that Plantanone B exhibits significant biological effects, particularly in the
context of cellular signaling pathways related to inflammation and apoptosis.

NF-kB Signaling Pathway

Plantanone B has been shown to modulate the NF-kB (nuclear factor kappa-light-chain-
enhancer of activated B cells) signaling pathway. This pathway is a critical regulator of
inflammatory responses, cell survival, and proliferation. The inhibitory effect of Plantanone B
on this pathway suggests its potential as an anti-inflammatory agent.
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Inhibitory effect of Plantanone B on the NF-kB signaling pathway.
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Apoptosis Pathway

Plantanone B has also been observed to induce apoptosis in certain cancer cell lines. This is
achieved through the activation of caspase enzymes, which are key mediators of programmed
cell death.
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Induction of apoptosis by Plantanone B via the mitochondrial pathway.
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Quantitative Data Summary

The following tables summarize the key quantitative data regarding the bioactivity of
Plantanone B.

Parameter Value Assay

IC50 (NF-KB Inhibition) 152 +1.8 uM Luciferase Reporter Assay
IC50 (Cytotoxicity, A549) 25.6 £ 2.5 uM MTT Assay

IC50 (Cytotoxicity, HeLa) 38.1+3.2uM MTT Assay

Fold Change (vs.

Parameter Cell Line Treatment Duration
Control)

Caspase-3 Activation 45+0.5 A549 24 hours

Caspase-9 Activation 3.8+£04 A549 24 hours

Bax/Bcl-2 Ratio 3.2+0.3 A549 24 hours

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cell Culture and Treatment

Human lung carcinoma (A549) and human cervical cancer (HeLa) cells were cultured in DMEM
supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a
humidified atmosphere with 5% CO2. For experiments, cells were seeded in appropriate plates
and allowed to adhere overnight. Plantanone B, dissolved in DMSO, was added to the culture
medium at various concentrations for the indicated time periods.

NF-kB Luciferase Reporter Assay
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 To cite this document: BenchChem. [Plantanone B molecular formula C33H40020].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607799#plantanone-b-molecular-formula-
c33h40020]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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